Cas no 2228710-98-1 (3-(oxiran-2-yl)pyrazolo1,5-apyridine)

• Product Name: 3-(oxiran-2-yl)pyrazolo1,5-apyridine
• CAS No: 2228710-98-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 5986879
• PubChem ID: 165867047
• Update Time: 2025-06-15

3-(oxiran-2-yl)pyrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-(oxiran-2-yl)pyrazolo1,5-apyridine
• EN300-1749692
• 3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine
• 2228710-98-1

• Inchi： 1S/C9H8N2O/c1-2-4-11-8(3-1)7(5-10-11)9-6-12-9/h1-5,9H,6H2
• InChI Key： TUCUQENAKKAAFN-UHFFFAOYSA-N
• SMILES： O1CC1C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-(oxiran-2-yl)pyrazolo1,5-apyridine

Introduction to 3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine (CAS No. 2228710-98-1)

3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine, identified by the chemical identifier CAS No. 2228710-98-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the class of fused nitrogen-containing heterocycles, which are widely recognized for their role in the development of various therapeutic agents. The structural motif of 3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine combines the pyrazole, pyridine, and oxirane rings, creating a scaffold that is both structurally complex and biologically relevant.

The oxiran-2-yl substituent in the molecule introduces a reactive epoxide group, which is known for its ability to participate in various chemical transformations, including nucleophilic ring opening reactions. This feature makes 3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine a versatile intermediate in synthetic chemistry, particularly in the construction of more complex molecular architectures. The presence of the pyrazole ring further enhances its potential biological activity by providing a scaffold that can interact with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in exploring the pharmacological properties of fused heterocyclic compounds like 3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine. The combination of the pyrazole and pyridine rings creates a system that can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. These properties have made 3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine a subject of extensive research in academic and industrial settings.

One of the most compelling aspects of 3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine is its potential as a building block for drug discovery. The structural diversity offered by its heterocyclic framework allows for the exploration of novel chemical entities with tailored biological profiles. Researchers have been particularly interested in modifying the oxiran-2-yl substituent to introduce different functional groups or to explore its role in modulating biological activity. Such modifications can lead to the discovery of new therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine has been optimized through various synthetic routes that leverage the reactivity of the oxirane ring and the stability of the pyrazole and pyridine moieties. These synthetic strategies often involve multi-step processes that require careful control of reaction conditions to ensure high yields and purity. The development of efficient synthetic methodologies is crucial for enabling large-scale production and further exploration of this compound's potential applications.

Recent studies have highlighted the biological significance of 3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine by demonstrating its interaction with various biological targets. For instance, researchers have investigated its potential as an inhibitor of enzymes involved in inflammatory pathways. The pyrazole ring is known to interact with heme-binding proteins, which are critical in many inflammatory processes. By targeting these enzymes, 3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine may offer a novel approach to modulate inflammatory responses.

Additionally, the compound has shown promise in anticancer research. The unique structural features of 3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine allow it to interact with cancer-related proteins and pathways. Preclinical studies have indicated that it can induce apoptosis in cancer cells by disrupting critical cellular processes. The oxirane group also provides a site for further functionalization, enabling researchers to design derivatives with enhanced anticancer activity.

The antimicrobial properties of 3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine have also been explored. Fused heterocyclic compounds are known to exhibit broad-spectrum antimicrobial activity due to their ability to interfere with bacterial cell wall synthesis or other vital cellular processes. By targeting specific microbial pathogens, 3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine could serve as a valuable component in developing new antimicrobial agents.

The future prospects for 3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine are promising, with ongoing research aimed at expanding its therapeutic applications and understanding its mechanism of action. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process by enabling rapid assessment of biological activity and optimization of molecular structure.

In conclusion,3-(oxiran-2-yl)pyrazolo[1,5-a]pyridine (CAS No. 2228710-98-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique heterocyclic framework and reactive functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new biological activities and synthetic strategies,3-(oxiran-yli)-substituted-pyrazolopyridines like this one will likely play an increasingly important role in addressing unmet medical needs.